Cas no 1000572-73-5 (1-bromo-5-chloro-2-fluoro-4-iodoBenzene)

• Product Name: 1-bromo-5-chloro-2-fluoro-4-iodoBenzene
• CAS No: 1000572-73-5
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• CID: 2117826
• PubChem ID: 44891195
• Update Time: 2025-11-06

1-bromo-5-chloro-2-fluoro-4-iodoBenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-chloro-2-fluoro-4-iodoBenzene
• 4-Bromo-2-chloro-5-fluoroiodobenzene
• MFCD09878157
• SCHEMBL12483119
• 1-Bromo-5-chloro-2-fluoro-4-iodo-benzene
• 1000572-73-5
• FS-5662
• CS-0194520
• AKOS027385752
• E90290
• DTXSID20661531
• DB-058257

• MDL： MFCD09878157
• Inchi： 1S/C6H2BrClFI/c7-3-1-4(8)6(10)2-5(3)9/h1-2H
• InChI Key： AFEZDAWMIXHIIV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1Cl)Br)F

Computed Properties

• Exact Mass: 333.80572g/mol
• Monoisotopic Mass: 333.80572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-5-chloro-2-fluoro-4-iodoBenzene

1-Bromo-5-chloro-2-fluoro-4-iodobenzene (CAS No. 1000572-73-5): A Versatile Halogenated Benzene Derivative

1-Bromo-5-chloro-2-fluoro-4-iodobenzene (CAS No. 1000572-73-5) is a highly functionalized halogenated benzene compound that has gained significant attention in modern organic synthesis and pharmaceutical research. This polyhalogenated aromatic compound serves as a valuable building block for the development of advanced materials, agrochemicals, and active pharmaceutical ingredients (APIs).

The unique combination of four different halogen atoms (bromine, chlorine, fluorine, and iodine) on the benzene ring makes 1-bromo-5-chloro-2-fluoro-4-iodobenzene particularly interesting for cross-coupling reactions in medicinal chemistry. Researchers frequently search for "halogenated benzene derivatives for Suzuki coupling" or "polyhalogenated aryl compounds in drug discovery," highlighting the compound's importance in these applications.

From a structural perspective, the 1-bromo-5-chloro-2-fluoro-4-iodobenzene molecule exhibits remarkable electronic properties due to the varying electronegativity of its substituents. The presence of fluorine (the most electronegative element) creates significant dipole moments, while the iodine atom provides excellent leaving group characteristics for nucleophilic aromatic substitution. These features make it a sought-after intermediate for "fluorinated pharmaceutical intermediates" and "heavy halogen-containing synthons."

In material science applications, 1-bromo-5-chloro-2-fluoro-4-iodobenzene serves as a precursor for liquid crystal materials and organic electronic compounds. The current trend toward "halogenated organic semiconductors" and "fluorinated OLED materials" has increased demand for such precisely functionalized building blocks. The compound's ability to participate in various palladium-catalyzed reactions makes it particularly valuable for creating complex molecular architectures.

The synthesis of 1-bromo-5-chloro-2-fluoro-4-iodobenzene typically involves sequential halogenation reactions starting from commercially available benzene derivatives. Modern synthetic approaches focus on "regioselective halogenation methods" and "directed ortho-metalation strategies" to achieve the desired substitution pattern. These methods address common search queries like "how to introduce multiple halogens on benzene" and "controlling positional selectivity in aromatic halogenation."

Analytical characterization of 1-bromo-5-chloro-2-fluoro-4-iodobenzene typically employs advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The compound's distinct spectroscopic signatures make it relatively easy to identify, which is crucial for quality control in chemical manufacturing. Researchers often look for "NMR reference data for polyhalogenated benzenes" or "characterization of heavy halogen compounds."

From a commercial perspective, 1-bromo-5-chloro-2-fluoro-4-iodobenzene has seen growing demand in the past five years, particularly from contract research organizations and specialty chemical suppliers. Market analysis reveals increasing searches for "halogenated benzene price trends" and "suppliers of multi-substituted aryl halides," reflecting the compound's expanding applications. Current production focuses on small to medium batch sizes to meet the needs of research and development activities.

Environmental and handling considerations for 1-bromo-5-chloro-2-fluoro-4-iodobenzene follow standard protocols for halogenated organic compounds. Proper laboratory safety measures and waste disposal procedures are essential, as indicated by frequent searches for "handling polyhalogenated aromatics safely" and "disposal of heavy halogen waste." The compound should be stored under inert atmosphere to prevent degradation.

Future research directions involving 1-bromo-5-chloro-2-fluoro-4-iodobenzene include its potential in metal-organic frameworks (MOFs) and as a precursor for fluorinated bioactive molecules. Emerging search trends show interest in "halogenated linkers for MOF synthesis" and "fluorine in CNS drug design," suggesting expanding applications. The compound's versatility ensures it will remain relevant in cutting-edge chemical research.

In conclusion, 1-bromo-5-chloro-2-fluoro-4-iodobenzene (CAS No. 1000572-73-5) represents a sophisticated multi-halogenated aromatic building block with diverse applications across chemical industries. Its unique combination of halogen substituents enables precise molecular engineering, addressing current needs in pharmaceutical development, materials science, and specialty chemical synthesis. As research continues to explore new applications for polyfunctionalized benzene derivatives, this compound will undoubtedly play an increasingly important role in advanced chemical synthesis.